Cas no 160649-43-4 (Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt)

• Product Name: Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt
• CAS No: 160649-43-4
• MF: C₂₇H₂₈N₂O₃S₃
• MW: 524.717823028564
• CID: 109548
• PubChem ID: 53425026
• Update Time: 2025-04-18

Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner salt
• 3-[2-[[3-[(3-ethyl-1,3-benzothiazol-2-ylidene)methyl]cyclohex-2-en-1-ylidene]methyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
• Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methy...
• Benzothiazolium,2-[[3-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-2-cyclohexen-1-ylidene]methyl]-3-(3-sulfopropyl)-,inner sal
• 3-[(2Z)-2-({(3Z)-3-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]cyclohex-1-en-1-yl}methylidene)-1,3-benzothiazol-3(2H)-yl]propane-1-sulfonate
• BENZOTHIAZOLIUM, 2-[[3-[(3-ETHYL-2(3H)-BENZOTHIAZOLYLIDENE)METHYL]-2-CYCLOHEXEN-1-YLIDENE]METHYL]-3-(3-SULFOPROPYL)-, INNER SALT
• 3-(2-[(3-([3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]METHYL)-2-CYCLOHEXEN-1-YLIDENE)METHYL]-1,3-BENZOTHIAZOL-3-IUM-3-YL)-1-PROPANESULFONATE
• DTXSID00698704
• 3-[2-({3-[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]cyclohex-2-en-1-ylidene}methyl)-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate
• 160649-43-4

• Inchi： 1S/C27H28N2O3S3/c1-2-28-22-11-3-5-13-24(22)33-26(28)18-20-9-7-10-21(17-20)19-27-29(15-8-16-35(30,31)32)23-12-4-6-14-25(23)34-27/h3-6,11-14,17-19H,2,7-10,15-16H2,1H3
• InChI Key： SKQCTIOOMRITHI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2[N+](=C1C=C1C=C(C=C2N(CC)C3C=CC=CC=3S2)CCC1)CCCS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 524.12600
• Monoisotopic Mass: 524.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 126A^2
• XLogP3: 5.9

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 130.87000
• LogP: 6.49650